molecular formula C11H16OS2 B8705337 3-(Cyclohexyldisulfanyl)-2-methylfuran CAS No. 61197-12-4

3-(Cyclohexyldisulfanyl)-2-methylfuran

Cat. No. B8705337
CAS RN: 61197-12-4
M. Wt: 228.4 g/mol
InChI Key: UGZUDYKFHPGWKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Cyclohexyldisulfanyl)-2-methylfuran is a useful research compound. Its molecular formula is C11H16OS2 and its molecular weight is 228.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Cyclohexyldisulfanyl)-2-methylfuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Cyclohexyldisulfanyl)-2-methylfuran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61197-12-4

Molecular Formula

C11H16OS2

Molecular Weight

228.4 g/mol

IUPAC Name

3-(cyclohexyldisulfanyl)-2-methylfuran

InChI

InChI=1S/C11H16OS2/c1-9-11(7-8-12-9)14-13-10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3

InChI Key

UGZUDYKFHPGWKU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CO1)SSC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.57 Grams (0.0050 moles) of 2-methyl-3-furanthiol and 1.16 grams (0.01 moles) of cyclohexylmercaptan are dissolved in 12 ml of diethyl ether. 0.8 Grams (0.0075 moles) of sodium carbonate dissolved in 8 ml water is added to the reaction mass. Over a period of 10 minutes, a solution of 1.9 grams (0.0075 moles) of iodine dissolved in 6 ml diethyl ether is added to the reaction mass with stirring until the iodine color remains. The reaction mass is then stirred over a period of 45 minutes.
Quantity
0.005 mol
Type
reactant
Reaction Step One
Quantity
1.16 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
0.0075 mol
Type
reactant
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Two
Quantity
1.9 g
Type
reactant
Reaction Step Three
Quantity
6 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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